Cas no 1421461-96-2 (3-3-(furan-2-yl)-3-hydroxypropyl-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-3-(furan-2-yl)-3-hydroxypropyl-1-4-(trifluoromethyl)phenylurea
• CAS No: 1421461-96-2
• MF: C₁₅H₁₅F₃N₂O₃
• MW: 328.286414384842
• CID: 6005899
• PubChem ID: 71787778
• Update Time: 2025-06-10

3-3-(furan-2-yl)-3-hydroxypropyl-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-3-(furan-2-yl)-3-hydroxypropyl-1-4-(trifluoromethyl)phenylurea
• 1-[3-(furan-2-yl)-3-hydroxypropyl]-3-[4-(trifluoromethyl)phenyl]urea
• 3-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]-1-[4-(TRIFLUOROMETHYL)PHENYL]UREA
• AKOS024536695
• 1-(3-(furan-2-yl)-3-hydroxypropyl)-3-(4-(trifluoromethyl)phenyl)urea
• 1421461-96-2
• F6190-1480
• VU0535346-1

• Inchi： 1S/C15H15F3N2O3/c16-15(17,18)10-3-5-11(6-4-10)20-14(22)19-8-7-12(21)13-2-1-9-23-13/h1-6,9,12,21H,7-8H2,(H2,19,20,22)
• InChI Key： PTXOLRNQOOTAAN-UHFFFAOYSA-N
• SMILES： N(CCC(C1=CC=CO1)O)C(NC1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 328.10347683g/mol
• Monoisotopic Mass: 328.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-3-(furan-2-yl)-3-hydroxypropyl-1-4-(trifluoromethyl)phenylurea

3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea: A Comprehensive Overview

3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea, with the CAS number 1421461-96-2, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a urea derivative characterized by its distinctive functional groups, including a furan ring, a hydroxypropyl chain, and a trifluoromethyl-substituted phenyl group. The combination of these functionalities imparts unique chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of 3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea is particularly noteworthy. The furan ring, a five-membered heterocyclic compound, is known for its aromaticity and reactivity. This ring system is commonly found in natural products and pharmaceuticals, contributing to the compound's potential biological activity. The hydroxypropyl chain adds polarity and hydrogen-bonding capabilities, which can influence solubility and interactions with biological targets. The trifluoromethyl-substituted phenyl group, on the other hand, introduces significant electron-withdrawing effects and lipophilicity, which can enhance the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings suggest that 3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea could be further explored as a potential anticancer agent.

The pharmacokinetic profile of 3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea has also been investigated. Preclinical studies have shown that it exhibits good oral bioavailability and favorable plasma stability. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets when administered orally. Furthermore, preliminary toxicology studies have indicated that 3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea has a low toxicity profile at therapeutic doses, which is an important consideration for its potential use in clinical settings.

In conclusion, 3-(Furan-2-yl)-3-hydroxypropyl-1-(4-(trifluoromethyl)phenyl)urea, with its unique chemical structure and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery of novel drugs for unmet medical needs.